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Abstract

Dithulium trisulphide (Tm2Ss), a member of the rare earth sesquisulphide family, is a material of
interest for its potential applications in electronics and thermoelectric devices. A fundamental
aspect of understanding its properties and reactivity lies in determining the oxidation state of
the thulium ions within its crystal lattice. This technical guide provides a comprehensive
overview of the theoretical and experimental basis for the assignment of a +3 oxidation state to
thulium in dithulium trisulphide. This document details the synthesis of Tm2Ss, its crystal
structure, and the analytical techniques that can be employed to confirm the valence state of
thulium.

Introduction

The chemical and physical properties of dithulium trisulphide are intrinsically linked to the
electronic configuration of its constituent elements. Thulium (Tm), a lanthanide, can exhibit
variable oxidation states, although the +3 state is the most common and stable for this element.
[1][2][3][4][5] The sulphur (S) atoms, being more electronegative, are expected to exist as
sulphide (S27) anions. Based on the stoichiometry of the compound TmzSs, to maintain charge
neutrality, each of the two thulium atoms must possess a +3 oxidation state to balance the total
negative charge of -6 from the three sulphide ions.

Logical Deduction of Thulium Oxidation State:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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